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Compound of Interest

Compound Name: Glyoxylic acid monohydrate

Cat. No.: B10799035 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling precautions for

glyoxylic acid monohydrate. The information is compiled to ensure safe laboratory practices

and to mitigate risks associated with the use of this compound in research and development.

Chemical and Physical Properties
Glyoxylic acid monohydrate is a colorless, crystalline solid.[1][2] In aqueous solutions, it

exists in equilibrium between its aldehyde form and a geminal diol hydrate.[2] Understanding its

physical and chemical properties is fundamental to its safe handling and storage.
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Property Value Reference

Molecular Formula C₂H₄O₄ [1]

Molecular Weight 92.05 g/mol [3]

Appearance
White to yellowish crystalline

powder or solid
[1][4]

Melting Point 48-52 °C [1][5]

Boiling Point 100 °C (decomposes) [5]

Flash Point > 110 °C (> 230 °F) [6][7]

Solubility Soluble in water [6]

pKa 3.18 - 3.32

Hazard Identification and Classification
Glyoxylic acid monohydrate is classified as a hazardous substance requiring careful

handling. The primary hazards are its corrosive nature and potential for causing allergic skin

reactions.

GHS Hazard Statements:

H290: May be corrosive to metals.

H314 / H315: Causes severe skin burns and irritation.[6][8]

H317: May cause an allergic skin reaction.[8]

H318: Causes serious eye damage.[8]
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Hazard Classification Category

Skin Corrosion/Irritation 1B

Serious Eye Damage/Eye Irritation 1

Skin Sensitization 1

Corrosive to Metals 1

Toxicological Data
While extensive toxicological data for glyoxylic acid monohydrate is not readily available, the

existing information highlights its potential for severe local effects upon contact.

Endpoint Species Route Result Reference

Acute Oral

Toxicity (LD50)
Rat Oral

3000 mg/kg (for

anhydrous

glyoxylic acid)

[1]

Serious Eye

Damage/Irritation
Rabbit Eye

Risk of serious

damage to eyes

(OECD Test

Guideline 405)

Skin

Sensitization
Mouse Skin

May cause

allergic skin

reaction

Experimental Protocol: OECD Test Guideline 405 (Acute Eye Irritation/Corrosion)

This test is designed to assess the potential for a substance to cause eye irritation or corrosion.

While the specific protocol for the glyoxylic acid monohydrate study is not detailed in the

available literature, the general methodology involves:

Animal Model: Typically, the albino rabbit is used.
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Procedure: A specified amount of the test substance is applied to one eye of the animal. The

other eye remains untreated and serves as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at

specific intervals after application (e.g., 1, 24, 48, and 72 hours).

Scoring: The severity of the observed lesions is scored according to a standardized system.

Classification: Based on the persistence and severity of the scores, the substance is

classified for its eye irritation or corrosion potential.

Handling and Storage Precautions
Proper handling and storage are critical to minimize exposure and maintain the integrity of

glyoxylic acid monohydrate.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[6]

Ensure that eyewash stations and safety showers are readily accessible.[6]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.[8]

Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber) and wear a lab coat or

other protective clothing to prevent skin contact.[8]

Respiratory Protection: If dust is generated, a NIOSH/MSHA-approved respirator with

appropriate cartridges should be used.[6][7]

Storage
Store in a tightly closed, corrosion-resistant container in a cool, dry, and well-ventilated area.

[1][8]
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Keep away from incompatible materials such as bases, metals, and strong oxidizing agents.

[1]

The material is hygroscopic and should be stored under an inert atmosphere if possible.[6][7]

Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][8]

Skin Contact

Immediately remove all contaminated clothing.

Wash off with soap and plenty of water for at

least 15 minutes. Seek immediate medical

attention.[1][8]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[7][8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7][8]
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Specific Hazards: The substance is combustible and can form explosive mixtures with air

upon intense heating.[1] Thermal decomposition can release irritating and toxic gases such

as carbon monoxide and carbon dioxide.[6][8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[6][8]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Avoid contact with skin, eyes, and

clothing. Do not breathe dust.[6][8]

Environmental Precautions: Prevent the product from entering drains or waterways.[6][8]

Containment and Cleanup: Sweep up the spilled solid material, avoiding dust generation,

and place it in a suitable container for disposal.[6][7]

Disposal Considerations
Dispose of glyoxylic acid monohydrate and its containers in accordance with local, regional,

and national regulations.[6] Do not mix with other waste.

Visual logical Relationships
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Caption: Risk assessment and control measures workflow.
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Caption: First aid decision tree for exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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